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Compound of Interest

Compound Name: 2-Methoxy-N-methylaniline

Cat. No.: B082676 Get Quote

Technical Guide: 2-Methoxy-N-methylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 2-Methoxy-N-methylaniline (CAS No. 10541-78-3), a versatile intermediate in

organic synthesis. The information is presented to support research and development activities,

particularly in the fields of medicinal chemistry and material science.

Core Properties and Data
2-Methoxy-N-methylaniline, also known as N-methyl-o-anisidine, is an aromatic amine

characterized by a methoxy and a methylamino group substituted on a benzene ring. Its

structure lends itself to a variety of chemical transformations, making it a valuable building

block in the synthesis of more complex molecules.

Physical Properties
The physical characteristics of 2-Methoxy-N-methylaniline are summarized in the table below.

The compound is a solid at standard room temperature, with a melting point just above it.
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Property Value Source(s)

Molecular Formula C₈H₁₁NO [1][2]

Molecular Weight 137.18 g/mol [1][3]

Appearance Pale yellow solid [4]

Melting Point 30-34 °C [3][4]

Boiling Point 207.9 ± 13.0 °C at 760 mmHg

Density 1.0 ± 0.1 g/cm³

Flash Point 98 °C (208.4 °F) - closed cup [3]

Solubility

The related compound o-

anisidine is soluble in ethanol,

ether, and chloroform, and

slightly soluble in water. It is

anticipated that 2-Methoxy-N-

methylaniline exhibits similar

solubility.

[5]

Chemical and Spectroscopic Properties
Key chemical identifiers and predicted spectroscopic data are provided for the unambiguous

identification and characterization of the molecule.
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Property Value Source(s)

IUPAC Name 2-methoxy-N-methylaniline [1]

CAS Number 10541-78-3 [2][6]

Synonyms

N-Methyl-o-anisidine, N-

Methyl-2-anisidine,

Benzenamine, 2-methoxy-N-

methyl-

[2]

pKa (Predicted) 4.80 ± 0.10 [4]

XLogP3 2.2 [1]

Experimental Protocols
The synthesis of 2-Methoxy-N-methylaniline is most commonly achieved through the N-

methylation of its primary amine precursor, 2-methoxyaniline (o-anisidine). A general and

effective method for this transformation is reductive amination.

Synthesis of 2-Methoxy-N-methylaniline via Reductive
Amination
This protocol details the synthesis of 2-Methoxy-N-methylaniline from 2-methoxyaniline and

formaldehyde, using sodium borohydride as the reducing agent.

Materials:

2-Methoxyaniline (o-anisidine)

Methanol (MeOH)

Aqueous formaldehyde (37% solution)

Sodium borohydride (NaBH₄)

Ethyl acetate (EtOAc)
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Saturated sodium chloride solution (brine)

Anhydrous sodium sulfate (Na₂SO₄)

Deionized water

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Standard glassware for extraction and filtration

Procedure:

Dissolution: In a 250 mL round-bottom flask, dissolve 2-methoxyaniline (e.g., 10.0 g, 81.2

mmol) in methanol (100 mL). Stir the solution at room temperature until the aniline is

completely dissolved.

Imine Formation: To the stirred solution, add aqueous formaldehyde (37% solution, 7.4 mL,

97.4 mmol). Allow the reaction mixture to stir at room temperature for 1-2 hours to facilitate

the formation of the intermediate imine. The reaction can be monitored by Thin Layer

Chromatography (TLC).

Reduction: Cool the reaction mixture to 0 °C using an ice bath. Cautiously add sodium

borohydride (4.6 g, 121.8 mmol) portion-wise over a period of 30-45 minutes. Maintain the

temperature below 10 °C during the addition to control the exothermic reaction.

Reaction Completion: After the complete addition of NaBH₄, remove the ice bath and allow

the mixture to warm to room temperature. Continue stirring for an additional 2-3 hours.

Quenching: Carefully quench the reaction by the slow, dropwise addition of deionized water

(50 mL) to decompose any excess sodium borohydride.
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Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x 75 mL).

Washing and Drying: Combine the organic extracts and wash with brine (50 mL). Dry the

organic layer over anhydrous sodium sulfate.

Isolation: Filter off the drying agent and concentrate the filtrate under reduced pressure using

a rotary evaporator to yield the crude 2-Methoxy-N-methylaniline.

Purification: The crude product can be purified by vacuum distillation or column

chromatography on silica gel, eluting with a hexane/ethyl acetate gradient, to afford the pure

product.

Visualized Workflows and Relationships
The following diagrams, generated using Graphviz, illustrate the logical flow of the synthesis

and the key relationships in the experimental process.
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Synthesis and Purification Workflow for 2-Methoxy-N-methylaniline
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Caption: Workflow for the synthesis and purification of 2-Methoxy-N-methylaniline.
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Logical Relationships in Reductive Amination
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Caption: Key reagent relationships in the synthesis of 2-Methoxy-N-methylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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